{2-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate; 95%

• IUPAC Name: 2-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C9H10N4O.C2HF3O2/c10-5-4-8-12-9(13-14-8)7-3-1-2-6-11-7;3-2(4,5)1(6)7/h1-3,6H,4-5,10H2;(H,6,7)
• InChI Key: PJRRDXPSOGXWIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NOC(=N2)CCN.C(=O)(C(F)(F)F)O
• Molecular Formula: C11H11F3N4O3
• Molecular Weight: 304.23 g/mol

Description

“{2-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate” is a chemical compound with the molecular formula C11H11F3N4O3. It is a solid substance at room temperature.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridinyl group attached to an oxadiazolyl group via an ethylamine linker. The compound also includes a trifluoroacetate group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 304.23. It is a solid at room temperature. More specific physical and chemical properties like melting point, boiling point, and density are not available in the resources.

Mechanism of Action

The mechanism of action of {2-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate; 95% is not yet fully understood. It is thought to act as an inhibitor of enzymes involved in drug metabolism, such as cytochrome P450 enzymes. It is also thought to act as a competitive inhibitor of aldose reductase, an enzyme involved in the metabolism of sugars.
Biochemical and Physiological Effects
The biochemical and physiological effects of {2-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate; 95% are not yet fully understood. However, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. In addition, it has been shown to inhibit the activity of aldose reductase, an enzyme involved in the metabolism of sugars.

Advantages and Limitations for Lab Experiments

The use of {2-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate; 95% in laboratory experiments has several advantages. It is a highly soluble compound, making it easy to use in a variety of experiments. It is also relatively inexpensive and can be synthesized in a relatively simple two-step process. One of the primary limitations of {2-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate; 95% is that its mechanism of action is not yet fully understood, making it difficult to predict the effects of the compound in certain experiments.

Future Directions

There are several potential future directions for the use of {2-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate; 95% in scientific research. Further research could be conducted to better understand its mechanism of action, as well as its biochemical and physiological effects. It could also be used in the development of new drugs, as well as in the study of drug metabolism. Additionally, it could be used to study the pharmacological properties of drugs, as well as to study the effects of drugs on cellular processes. Finally, it could be used to develop new methods of drug delivery.

Synthesis Methods

{2-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate; 95% is synthesized in a two-step process. The first step involves the formation of a Schiff base by reacting 2-pyridinecarboxaldehyde with ethylenediamine. This is followed by the addition of trifluoroacetic acid to form the final product. The synthesis of {2-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate; 95% is relatively simple and can be done with readily available reagents.

Scientific Research Applications

{2-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate; 95% has been used in a variety of scientific research settings. It has been used in the study of drug metabolism, as a tool for drug delivery, and as an inhibitor of enzymes involved in drug metabolism. It has also been used to study the effects of drugs on cellular processes, as well as to study the pharmacological properties of drugs.

Safety and Hazards

The safety data sheet (SDS) for this compound should be referred to for detailed safety and hazard information. Always handle chemicals with appropriate safety measures.